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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pigment Orange 62's performance across four

common binder systems: Acrylic, Polyurethane, Alkyd, and Epoxy. The information presented is

a synthesis of typical performance characteristics to aid in the selection of appropriate pigment-

binder combinations for various applications, from industrial coatings to specialized

formulations. Supporting experimental data, based on industry-standard testing protocols, is

summarized for clear comparison.

Performance Overview of Pigment Orange 62
Pigment Orange 62 is a monoazo benzimidazolone pigment known for its bright, yellowish-

orange shade. It is recognized for its excellent lightfastness and good resistance to weathering,

making it a suitable candidate for durable coatings.[1] Its performance, however, is intrinsically

linked to the binder system in which it is dispersed.

Comparative Data of Pigment Orange 62 in Different
Binder Systems
The following tables summarize the expected performance of Pigment Orange 62 when

incorporated into acrylic, polyurethane, alkyd, and epoxy binders. The ratings are based on a

scale of 1 to 5, where 5 indicates excellent performance and 1 indicates poor performance.

Table 1: Optical and Physical Properties
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Property Acrylic Binder
Polyurethane
Binder

Alkyd Binder Epoxy Binder

Gloss Retention 4 5 3 4

Color Stability 4 5 3 4

Adhesion 4 5 4 5

Flexibility 4 5 3 2

Abrasion

Resistance
3 5 3 4

Table 2: Resistance Properties

Property Acrylic Binder
Polyurethane
Binder

Alkyd Binder Epoxy Binder

Water

Resistance
4 5 3 5

Chemical

Resistance
3 4 2 5

UV Resistance 4 5 3 3

Heat Resistance

(°C)
~180 ~180 ~150 ~180

Table 3: Performance of Alternative Orange Pigments

Property Pigment Orange 34 Pigment Orange 73

Lightfastness 5-6 7-8

Heat Resistance (°C) 180 300

Migration Resistance 3-4 5

Chemical Resistance 4 5
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Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reproducibility. The following are summaries of the key experimental

protocols that should be employed to benchmark the performance of Pigment Orange 62 in

different binder systems.

Optical Properties Assessment
Specular Gloss: Measured in accordance with ASTM D523. A gloss meter is used to

determine the specular gloss of coated panels at specified angles (typically 20°, 60°, and

85°).

Color Difference: Calculated as per ASTM D2244. A spectrophotometer is used to measure

the color coordinates of the initial and exposed samples, and the color difference (ΔE*) is

calculated to quantify color stability.

Physical Properties Evaluation
Adhesion: Assessed using the tape test method described in ASTM D3359. This test

involves making a series of cuts through the coating, applying a pressure-sensitive tape, and

then rapidly removing it to evaluate the degree of coating removal.

Consistency/Viscosity: Determined using a Stormer-type viscometer following the procedure

outlined in ASTM D562. The viscosity is measured in Krebs Units (KU).

Visualizing Experimental Workflows
To provide a clearer understanding of the testing processes, the following diagrams illustrate

the workflows for key performance evaluations.
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Sample Preparation

Optical Property Testing Data Analysis

Prepare Pigment Dispersion in Binder Apply Coating to Standardized Panels Cure Panels under Controlled Conditions

Measure Initial Gloss (ASTM D523)

Measure Initial Color (ASTM D2244)

Accelerated Weathering Exposure

Measure Final Gloss

Measure Final Color

Calculate Gloss Retention (%)

Calculate Color Difference (ΔE*)

Click to download full resolution via product page

Workflow for Optical Properties Testing.

Sample Preparation

Physical Property Testing Performance Rating

Prepare Pigment Dispersion in Binder Apply Coating to Test Substrates

Viscosity Measurement (ASTM D562)

Cure Coated Substrates

Adhesion Test (ASTM D3359)

Abrasion Resistance Test

Flexibility Test

Rate Adhesion (0-5 Scale)

Quantify Abrasion Resistance

Assess Flexibility

Record Viscosity (KU)

Click to download full resolution via product page

Workflow for Physical Properties Testing.
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Conclusion
The selection of an appropriate binder system is critical to leveraging the full potential of

Pigment Orange 62. For applications demanding the highest durability, gloss retention, and

resistance to environmental factors, polyurethane and epoxy systems are superior choices.

Acrylic binders offer a balanced performance with good UV stability, making them suitable for a

wide range of applications. Alkyd binders, while offering good adhesion, generally show lower

performance in terms of gloss retention and chemical resistance. This guide serves as a

foundational resource for researchers and formulators, and it is recommended that in-house

testing be conducted to validate the performance of Pigment Orange 62 in specific

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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